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Compound of Interest

Compound Name: cis-13-Octadecenoic acid

Cat. No.: B077471 Get Quote

Essential Safety and Handling Guide for cis-13-
Octadecenoic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling cis-13-Octadecenoic acid in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name cis-13-Octadecenoic acid

Synonyms 13Z-octadecenoic acid

Molecular Formula C₁₈H₃₄O₂

Molecular Weight 282.5 g/mol

CAS Number 13126-39-1
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cis-13-Octadecenoic acid is classified as an irritant. Adherence to the following GHS

classifications and recommended PPE is critical for safe handling.[1]

GHS Hazard Classification:[1]

Hazard Code Hazard Statement GHS Pictogram Signal Word

H315 Causes skin irritation Exclamation Warning

H319
Causes serious eye

irritation
Exclamation Warning

H335
May cause respiratory

irritation
Exclamation Warning

Recommended Personal Protective Equipment (PPE):

Area of Protection Recommended PPE

Eye Protection
Safety glasses with side-shields or goggles are

required to prevent eye contact.[2]

Skin Protection

Wear a chemical-resistant apron and long-

sleeved clothing.[2] Nitrile or other appropriate

chemical-resistant gloves should be worn at all

times.

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

mandatory.[2]

Respiratory

A respirator is not typically necessary for normal

handling.[2] Ensure adequate ventilation or use

a fume hood.
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Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize

inhalation of any vapors or aerosols.

Storage: Keep the container tightly closed and store in a cool, dry place.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Spill Response:

Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material such as vermiculite, dry sand, or earth to contain

the spill.

Collect: Carefully collect the absorbed material into a suitable, labeled container for chemical

waste.

Clean: Clean the spill area thoroughly with an appropriate solvent and then with soap and

water.

Disposal Plan:

Waste from cis-13-Octadecenoic acid must be disposed of in accordance with federal, state,

and local regulations.[2]

Unused Product: Dispose of as chemical waste through a licensed waste disposal company.

Do not pour down the drain.

Contaminated Materials: Any materials, such as gloves, paper towels, or absorbent pads,

that come into contact with the acid should be collected in a sealed, labeled container and

disposed of as chemical waste.

Experimental Workflow for Handling cis-13-
Octadecenoic Acid
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The following diagram outlines the standard procedure for safely handling cis-13-
Octadecenoic acid in a laboratory setting.
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Caption: Workflow for Safe Handling of cis-13-Octadecenoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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